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Introduction
AR Degrader-1, also known as Compound ML 2-9, is a novel monovalent molecular glue

degrader of the Androgen Receptor (AR).[1] Unlike traditional inhibitors that merely block the

function of AR, AR Degrader-1 facilitates its ubiquitination and subsequent degradation by the

proteasome. This is achieved by inducing proximity between AR and the DCAF16 E3 ubiquitin

ligase, leading to the selective destruction of the AR protein.[1][2][3] These application notes

provide detailed protocols for in vitro assays to characterize the activity of AR Degrader-1,

including its ability to induce AR degradation, its effect on cell viability, and its mechanism of

action.

Mechanism of Action
AR Degrader-1 functions as a molecular glue, a type of small molecule that induces a novel

protein-protein interaction. It brings the Androgen Receptor into close proximity with DCAF16, a

substrate receptor of the CUL4-DDB1 E3 ubiquitin ligase complex. This induced proximity

facilitates the transfer of ubiquitin from the E2 conjugating enzyme to AR, leading to its

polyubiquitination and subsequent recognition and degradation by the 26S proteasome. This
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targeted degradation of AR effectively removes the protein from the cell, thereby abrogating its

signaling functions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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